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Compound of Interest

Compound Name: Dizocilpine

Cat. No.: B047880 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Dizocilpine (MK-801) is a potent and selective non-competitive antagonist of the

N-methyl-D-aspartate (NMDA) receptor, a key player in excitatory synaptic transmission in the

central nervous system.[1][2][3] By binding inside the receptor's ion channel, Dizocilpine
blocks the influx of calcium ions, thereby inhibiting long-term potentiation and synaptic

plasticity.[2] This mechanism of action makes Dizocilpine a valuable pharmacological tool in

neuroscience research. It is frequently used in animal models to induce behavioral changes

that mimic symptoms of neuropsychiatric and neurological disorders, such as schizophrenia

and cognitive impairment.[3][4][5][6] These application notes provide detailed protocols for

several common behavioral tests used to assess the effects of Dizocilpine administration in

rodents.

Mechanism of Action: NMDA Receptor Antagonism
Glutamate, the primary excitatory neurotransmitter in the brain, activates NMDA receptors.[2]

For the NMDA receptor channel to open, both glutamate and a co-agonist (like D-serine or

glycine) must bind to the receptor, and the post-synaptic neuron must be sufficiently

depolarized to remove a magnesium ion (Mg²⁺) that normally blocks the channel.[2] Once

open, the channel allows an influx of calcium (Ca²⁺), triggering downstream signaling cascades

crucial for learning and memory.[2] Dizocilpine acts as a use-dependent channel blocker,

meaning the channel must first be opened for the drug to enter and bind to its site within the

pore, thus preventing ion flow.[2]
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Dizocilpine (MK-801) mechanism of action at the NMDA receptor.
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Open Field Test (OFT)
The Open Field Test is a widely used assay to evaluate general locomotor activity and anxiety-

like behavior in rodents.[7] Dizocilpine administration is known to robustly increase locomotor

activity in a dose-dependent manner.[3][8]

Experimental Protocol
Apparatus:

A square or circular arena (e.g., 40x40x30 cm for mice) with walls high enough to prevent

escape.[4][8] The floor is typically divided into a central zone and a peripheral zone by video

tracking software.

Procedure:

Animal Handling: Handle animals for several days prior to testing to acclimate them to the

experimenter.[9] Allow animals to habituate to the testing room for at least 30-60 minutes

before the test begins.[4][10]

Drug Preparation: Dissolve Dizocilpine (MK-801) maleate in sterile saline (0.9% NaCl).[9]

Prepare fresh on the day of the experiment.

Administration: Administer Dizocilpine (e.g., doses ranging from 0.1 to 0.3 mg/kg) or vehicle

(saline) via intraperitoneal (i.p.) injection.[8]

Test Session: 30 minutes post-injection, gently place the animal in the center of the open

field arena.[4][8]

Data Collection: Record the animal's activity for a set duration (typically 15-30 minutes) using

an automated video-tracking system.[4][9]

Parameters Analyzed:

Total Distance Traveled: A measure of general locomotor activity.

Time Spent in Center vs. Periphery: A measure of anxiety-like behavior (thigmotaxis).

Rodents naturally tend to stay near the walls; more time in the center suggests lower
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anxiety.

Rearing Frequency: A measure of exploratory behavior.[9]

Cleaning: Thoroughly clean the arena with 70% ethanol between trials to eliminate olfactory

cues.[10]

Data Presentation: Effects of Dizocilpine in the OFT
Dose (mg/kg,
i.p.)

Animal Model
Parameter
Measured

Observed
Effect

Reference(s)

0.1 CD-1 Mice
Locomotor

Activity

No significant

effect on

locomotion.

[4]

0.12 - 0.3 CD-1 Mice
Total Distance

Traveled

Significant

increase

(hyperlocomotion

).

[4]

0.3 Rats
Locomotor

Activity

Robustly

increased

locomotor

activity.

[8]

0.5 CD-1 Mice
Locomotor

Activity

Increase in

locomotor

activity.

[8]

Experimental Workflow: Open Field Test
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Start

1. Animal Habituation
(To room for 30-60 min)

2. Drug Administration
(MK-801 or Vehicle, i.p.)

3. Waiting Period
(30 minutes)

4. Place Animal
in Center of Arena

5. Record Behavior
(15-30 minutes)

6. Data Analysis
(Locomotion, Anxiety)

End

 

Start

1. Drug Administration
(MK-801 or Vehicle, i.p.)

2. Waiting Period
(30 minutes)

3. Acclimation in Chamber
(5 min with 65 dB background noise)

4. Test Session
(Pseudorandom trials:

Pulse Alone, Prepulse+Pulse, No Stimulus)

5. Calculate % PPI

End
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Acquisition Phase (e.g., 5 Days)

Probe Trial (e.g., Day 6)

1. Daily Drug Admin
(MK-801 or Vehicle)

2. Conduct 4 Trials
(Hidden Platform)

3. Analyze Escape Latency
(Learning Curve)

4. Drug Administration
(Optional, depends on design)

5. Conduct Probe Trial
(60s, No Platform)

6. Analyze Quadrant Time
(Memory Retention)

End

Start

 

Start

1. Habituation
(Day 1: Empty Arena)

2. Drug Administration
(Day 2: MK-801 or Vehicle)

3. Training Session (T1)
(Two identical objects)

4. Inter-Trial Interval
(e.g., 1-24 hours)

5. Test Session (T2)
(One familiar, one novel object)

6. Calculate
Discrimination Index

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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